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N-Methyl-N-[4-[[4-(dimethylamino)phenyl][5-[(2,4-dinitrophenyl)amino]-2-sulfonato-4-sodiosulfophenyl N-Methyl-N-[4-[[4-(dimethylamino)phenyl][5-[(2,4-dinitrophenyl)amino]-2-sulfonato-4-sodiosulfophenyl
Brand Name: Vulcanchem
CAS No.: 13194-93-9
VCID: VC0075847
InChI: InChI=1S/C29H27N5O10S2.Na/c1-31(2)20-9-5-18(6-10-20)29(19-7-11-21(12-8-19)32(3)4)23-16-25(28(46(42,43)44)17-27(23)45(39,40)41)30-24-14-13-22(33(35)36)15-26(24)34(37)38;/h5-17,30H,1-4H3,(H-,39,40,41,42,43,44);/q;+1
SMILES: CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC(=C(C=C3S(=O)(=O)O)S(=O)(=O)[O-])NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-].[Na+]
Molecular Formula: C29H27N5NaO10S2+
Molecular Weight: 692.67

N-Methyl-N-[4-[[4-(dimethylamino)phenyl][5-[(2,4-dinitrophenyl)amino]-2-sulfonato-4-sodiosulfophenyl

CAS No.: 13194-93-9

Main Products

VCID: VC0075847

Molecular Formula: C29H27N5NaO10S2+

Molecular Weight: 692.67

N-Methyl-N-[4-[[4-(dimethylamino)phenyl][5-[(2,4-dinitrophenyl)amino]-2-sulfonato-4-sodiosulfophenyl - 13194-93-9

CAS No. 13194-93-9
Product Name N-Methyl-N-[4-[[4-(dimethylamino)phenyl][5-[(2,4-dinitrophenyl)amino]-2-sulfonato-4-sodiosulfophenyl
Molecular Formula C29H27N5NaO10S2+
Molecular Weight 692.67
IUPAC Name sodium;4-[[4-(dimethylamino)phenyl]-(4-dimethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-2-(2,4-dinitroanilino)-5-sulfobenzenesulfonate
Standard InChI InChI=1S/C29H27N5O10S2.Na/c1-31(2)20-9-5-18(6-10-20)29(19-7-11-21(12-8-19)32(3)4)23-16-25(28(46(42,43)44)17-27(23)45(39,40)41)30-24-14-13-22(33(35)36)15-26(24)34(37)38;/h5-17,30H,1-4H3,(H-,39,40,41,42,43,44);/q;+1
Standard InChIKey FMPHJHSQGQCMDB-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+](C)C)C=C2)C3=CC(=C(C=C3S(=O)(=O)O)S(=O)(=O)[O-])NC4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-].[Na+]
Last Modified Aug 20 2021
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